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Compound of Interest

Compound Name: LY465608

Cat. No.: B1675702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of LY465608, a

potent dual peroxisome proliferator-activated receptor (PPAR) α/γ agonist. Accurate

preparation of stock solutions is critical for ensuring the reproducibility and reliability of

experimental results in pharmacological and drug development studies.

Compound Information
A summary of the key chemical properties of LY465608 is presented in the table below. This

information is essential for accurate calculation of stock solution concentrations.

Property Value

Molecular Weight 457.53 g/mol

Chemical Formula C₂₈H₂₇NO₅

CAS Number 328918-26-9

Appearance Solid powder

Storage (Solid)

Store at -20°C for long-term storage. Short-term

storage (days to weeks) can be at 0-4°C in a

dry, dark environment.
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Solubility and Solvent Selection
While specific quantitative solubility data for LY465608 in all common laboratory solvents is not

readily available, for research purposes, Dimethyl Sulfoxide (DMSO) is a widely used and

effective solvent for preparing stock solutions of many organic compounds that have low

aqueous solubility. Ethanol can also be considered as a solvent. It is recommended to perform

a small-scale solubility test before preparing a large batch of stock solution.

General Solubility Profile:

Solvent Solubility Notes

DMSO Expected to be soluble
Commonly used for in vitro

assays.

Ethanol May be soluble

Can be used for certain

applications, but may have

lower solvating power than

DMSO for this compound.

Water Expected to be poorly soluble
Not recommended for primary

stock solution preparation.

Experimental Protocols
Materials and Equipment

LY465608 solid powder

High-purity Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Sonicator (optional, but recommended)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM DMSO Stock Solution
This protocol describes the preparation of a 10 mM stock solution of LY465608 in DMSO. This

is a common starting concentration for subsequent dilutions for in vitro experiments.

Workflow for Stock Solution Preparation:

Preparation

Storage

Weigh LY465608

Add DMSO

Transfer to vial

Dissolve

Vortex/Sonicate

Aliquot

Dispense smaller volumes

Store at -20°C

Protect from light
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Caption: Workflow for preparing LY465608 stock solution.

Step-by-Step Procedure:

Calculate the required mass of LY465608:

To prepare 1 mL of a 10 mM stock solution, the required mass can be calculated using the

following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 457.53 g/mol x 1000 mg/g = 4.5753 mg

Weighing the Compound:

Tare a sterile microcentrifuge tube or vial on a calibrated analytical balance.

Carefully weigh out approximately 4.58 mg of LY465608 powder and record the exact

weight.

Dissolving the Compound:

Using a calibrated micropipette, add the calculated volume of DMSO to the vial containing

the LY465608 powder. For example, if you weighed exactly 4.5753 mg, add 1.0 mL of

DMSO. If the weight is slightly different, adjust the volume of DMSO proportionally to

achieve a 10 mM concentration.

Cap the vial tightly and vortex thoroughly for at least 1-2 minutes to facilitate dissolution.

Visually inspect the solution against a light source to ensure that all the solid has

dissolved. If any particulates remain, sonicate the vial in a water bath for 5-10 minutes.

Storage and Handling:

For long-term storage, it is recommended to aliquot the stock solution into smaller, single-

use volumes to avoid repeated freeze-thaw cycles.
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Store the aliquots in amber vials or vials wrapped in aluminum foil to protect the

compound from light.

Store the stock solution at -20°C. For short-term storage (days to a week), 4°C is

acceptable.

Data Presentation: Stock Solution Calculation Table
The following table provides the required mass of LY465608 to prepare various concentrations

and volumes of stock solutions.

Desired Concentration Volume
Required Mass of
LY465608

1 mM 1 mL 0.458 mg

5 mM 1 mL 2.288 mg

10 mM 1 mL 4.575 mg

20 mM 1 mL 9.151 mg

50 mM 1 mL 22.877 mg

1 mM 5 mL 2.288 mg

5 mM 5 mL 11.438 mg

10 mM 5 mL 22.877 mg

Signaling Pathway Context
LY465608 acts as a dual agonist for PPARα and PPARγ, which are nuclear receptors that play

crucial roles in regulating lipid and glucose metabolism.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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